Cas no 91037-65-9 (Arg-gly-asp-ser)

• Product Name: Arg-gly-asp-ser
• CAS No: 91037-65-9
• MF: C₁₅H₂₇N₇O₈
• MW: 433.416982889175
• MDL: MFCD00076452
• CID: 803862
• PubChem ID: 24891220
• Update Time: 2025-06-10

Arg-gly-asp-ser Chemical and Physical Properties

Names and Identifiers

• L-Serine,L-arginylglycyl-L-a-aspartyl-
• Arg-Gly-Asp-Ser
• arginyl-glycyl-aspartyl-serine
• H-Arg-Gly-Asp-Ser-OH
• RGDS
• RGDS peptide
• 2ACOH 2H2O
• Arg-Gly-Asp-Ser-OH
• fibronectin active fragment
• FIBRONECTIN INHIBITOR
• L-ARG-GLY-ASP-SER
• L-Arg-Gly-L-Asp-L-Ser-OH
• RGDS 1
• Palmitoyl Oligopertide
• Fibronectin tetrapeptide
• C15H27N7O8
• L-Arginylglycyl-L-alpha-aspartyl-L-serine
• L-Serine, L-arginylglycyl-L-alpha-aspartyl-
• L-Serine, N-(N-(N-L-arginylglycyl)-L-alpha-aspartyl)-
• AK163508
• 3-[(S)-2-((S)-2-Amino-5-guanidino-pentanoylamino)-acetylamino]-N-(1-carboxy-2-hydroxy-ethyl)-succinamic acid
• BDBM50241180
• 3450AH
• AKO
• L-Arginylglycyl-L-α-aspartyl-L-serine (ACI)
• L-Serine, N-[N-(N-L-arginylglycyl)-L-α-aspartyl]- (ZCI)
• 102: PN: WO2008113030 SEQID: 103 unclaimed sequence
• 10: PN: JP2003089648 SEQID: 11 unclaimed
• 10: PN: WO03099465 SEQID: 11 claimed protein
• 10: PN: WO2020081717 SEQID: 10 claimed protein
• 110: PN: US20100136614 SEQID: 111 unclaimed sequence
• 11: PN: US20050142094 SEQID: 11 unclaimed sequence
• 11: PN: WO2013007839 SEQID: 52 claimed protein
• 12: PN: JP2004000070 SEQID: 14 unclaimed protein
• 12: PN: WO0044808 TABLE: 4 unclaimed sequence
• 12: PN: WO03089607 SEQID: 12 claimed sequence
• 13: PN: US20100028387 SEQID: 13 claimed protein
• 13: PN: US20140004158 SEQID: 14 claimed sequence
• 13: PN: US6111069 SEQID: 6 claimed protein
• 13: PN: WO2017072759 SEQID: 13 claimed sequence
• 14: PN: JP2003210166 SEQID: 14 claimed protein
• 14: PN: JP2004049921 SEQID: 14 unclaimed protein
• 16: PN: EP3415165 SEQID: 16 claimed protein
• 16: PN: KR20140027031 SEQID: 17 claimed protein
• 16: PN: WO0105991 SEQID: 17 unclaimed sequence
• 16: PN: WO2022027020 PAGE: 57 claimed sequence
• 172: PN: US20080107614 SEQID: 134 unclaimed sequence
• 18: PN: US20040228913 SEQID: 11 claimed sequence
• 18: PN: US6147189 SEQID: 6 claimed protein
• 18: PN: WO2011163398 SEQID: 15 unclaimed protein
• 1: PN: JP2002369878 SEQID: 11 unclaimed sequence
• 1: PN: JP2007230891 SEQID: 1 claimed protein
• 1: PN: JP2008195682 SEQID: 1 unclaimed protein
• 1: PN: JP2008195683 SEQID: 1 unclaimed protein
• 1: PN: JP2023038840 SEQID: 1 claimed sequence
• 1: PN: KR20150027940 SEQID: 2 claimed sequence
• 1: PN: US20040023391 PAGE: 9 claimed protein
• 1: PN: US20150064143 SEQID: 1 claimed sequence
• 1: PN: US6013628 SEQID: 16 unclaimed protein
• 1: PN: US6043216 SEQID: 1 claimed sequence
• 1: PN: WO0178529 PAGE: 26 unclaimed sequence
• 1: PN: WO0187071 SEQID: 2 unclaimed sequence
• 1: PN: WO2012124998 SEQID: 3 claimed protein
• 1: PN: WO2012135813 PAGE: 8 claimed protein
• 1: PN: WO2014172355 SEQID: 1 claimed protein
• 1: PN: WO2017036533 SEQID: 1 claimed protein
• 1: PN: WO2017040335 SEQID: 210 claimed sequence
• 1: PN: WO2017059312 SEQID: 1 claimed sequence
• 1: PN: WO2017160862 SEQID: 7 claimed protein
• 1: PN: WO2018201051 SEQID: 383 claimed protein
• 1: PN: WO2019104154 SEQID: 1 claimed protein
• 1: PN: WO2020097235 SEQID: 31 claimed sequence
• 1: PN: WO2022234536 SEQID: 1 claimed protein
• 1: PN: WO2023038068 SEQID: 1 claimed protein
• 91037-65-9
• (S)-3-[2-((S)-2-Amino-5-guanidino-pentanoylamino)-acetylamino]-N-((S)-1-carboxy-2-hydroxy-ethyl)-succinamic acid
• AKOS024457642
• NNRFRJQMBSBXGO-CIUDSAMLSA-N
• L-SERINE, L-ARGINYLGLYCYL-L-.ALPHA.-ASPARTYL-
• Arg-Gly-Asp-Ser?
• 3-[2-(2-Amino-5-guanidino-pentanoylamino)-acetylamino]-N-(1-carboxy-2-hydroxy-ethyl)-succinamic acid
• BRD-K08859203-001-01-9
• (3S)-3-[[2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-[[(1S)-1-carboxy-2-hydroxyethyl]amino]-4-oxobutanoic acid
• 2-[1-[1-amino-4-amino(imino)methylamino-(1S)-butylcarboxamidomethylcarboxamido]-2-carboxy-(1S)-ethylcarboxamido]-3-hydroxy-(2S)-propanoic acid
• HY-12290
• (3S)-3-{2-[(2S)-2-AMINO-5-CARBAMIMIDAMIDOPENTANAMIDO]ACETAMIDO}-3-{[(1S)-1-CARBOXY-2-HYDROXYETHYL]CARBAMOYL}PROPANOIC ACID
• MFCD00076452
• 3-[2-((S)-2-Amino-5-guanidino-pentanoylamino)-acetylamino]-N-((S)-1-carboxy-2-hydroxy-ethyl)-succinamic acid
• RGDS peptide; Fibronectin tetrapeptide
• SCHEMBL7394659
• Q27273860
• 2-{1-[1-amino-4-amino(imino)methylaminobutylcarboxamidomethylcarboxamido]-2-carboxyethylcarboxamido}-3-hydroxypropanoic acid
• CHEMBL265628
• CS-3266
• RGDS peptide;Fibronectin tetrapeptide
• UNII-AC6UDA2MFC
• Arg-Gly-Asp-Ser, >=95% (HPLC)
• C77102
• DA-61200
• AC6UDA2MFC
• (6S,12S,15S)-1,6-diamino-12-(carboxymethyl)-16-hydroxy-1-imino-7,10,13-trioxo-2,8,11,14-tetraazahexadecane-15-carboxylic acid
• (S)-3-[2-((S)-2-Amino-5-guanidino-pentanoylamino)-acetylamino]-N-((R)-1-carboxy-2-hydroxy-ethyl)-succinamic acid
• DTXSID50920002
• 3-({2-[(2-Amino-5-carbamimidamido-1-hydroxypentylidene)amino]-1-hydroxyethylidene}amino)-4-[(1-carboxy-2-hydroxyethyl)imino]-4-hydroxybutanoic acid
• AS-56630
• (6S,12S,15S)-1,6-diamino-12-(carboxymethyl)-15-(hydroxymethyl)-1-imino-7,10,13-trioxo-2,8,11,14-tetraazahexadecan-16-oic acid
• DU-728
• 3-[2-(2-Amino-5-guanidino-pentanoylamino)-acetylamino]-N-(1-carboxy-2-hydroxy-ethyl)-succinamic acid (RGDS)
• NCGC00167153-01
• Arg-gly-asp-ser

• MDL： MFCD00076452
• Inchi： 1S/C15H27N7O8/c16-7(2-1-3-19-15(17)18)12(27)20-5-10(24)21-8(4-11(25)26)13(28)22-9(6-23)14(29)30/h7-9,23H,1-6,16H2,(H,20,27)(H,21,24)(H,22,28)(H,25,26)(H,29,30)(H4,17,18,19)/t7-,8-,9-/m0/s1
• InChI Key： NNRFRJQMBSBXGO-CIUDSAMLSA-N
• SMILES： [C@@H](CC(=O)O)(NC(=O)CNC(=O)[C@@H](N)CCCNC(N)=N)C(=O)N[C@@H](CO)C(=O)O

Computed Properties

• Exact Mass: 433.19200
• Monoisotopic Mass: 433.192111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 273
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: -7.3

Experimental Properties

• Color/Form: solid
• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 183-187 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.659
• Solubility: Soluble (110 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water at 1mg/ml
• PSA: 270.05000
• LogP: -1.72170
• Solubility: Not determined

Arg-gly-asp-ser Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Arg-gly-asp-ser

Comprehensive Overview of Arg-Gly-Asp-Ser (CAS No. 91037-65-9): A Key Peptide in Biomedical Research

The tetrapeptide Arg-Gly-Asp-Ser (RGDS), with the CAS number 91037-65-9, is a biologically active sequence derived from fibronectin, a critical extracellular matrix protein. This peptide has garnered significant attention in biomedical research due to its role in cell adhesion and signaling. The RGDS peptide is widely studied for its potential applications in tissue engineering, drug delivery, and regenerative medicine, making it a hotspot in contemporary scientific discussions.

One of the most searched questions about Arg-Gly-Asp-Ser is its mechanism of action. The peptide binds to integrin receptors on cell surfaces, particularly α_vβ₃ and α₅β₁, facilitating cell-matrix interactions. This property is exploited in biomaterials design, where RGDS-functionalized scaffolds enhance cell attachment and proliferation. Researchers are also exploring its use in targeted cancer therapies, as integrin overexpression is linked to tumor angiogenesis and metastasis.

In the context of anti-aging and cosmeceuticals, Arg-Gly-Asp-Ser is investigated for its potential to stimulate collagen synthesis and improve skin elasticity. This aligns with the growing consumer demand for peptide-based skincare products. Additionally, its wound-healing properties are being leveraged in advanced dermatological formulations, addressing common queries about "peptides for skin repair."

The CAS 91037-65-9 compound is also pivotal in 3D bioprinting and organoid culture systems. By mimicking natural extracellular environments, RGDS peptides improve the viability and functionality of engineered tissues. This innovation responds to trending searches like "how to improve 3D cell culture" and "peptides for tissue regeneration."

Quality and purity are frequently asked about regarding Arg-Gly-Asp-Ser. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are standard methods to verify its integrity. Suppliers often highlight GMP-grade RGDS for preclinical studies, catering to researchers seeking reliable peptide synthesis services.

In summary, CAS no. 91037-65-9 (Arg-Gly-Asp-Ser) bridges fundamental research and translational applications. Its versatility in cell adhesion studies, therapeutic development, and biomaterial innovation ensures its relevance in cutting-edge science. As interest in bioactive peptides surges, this compound remains a cornerstone for answering pressing biomedical challenges.